1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione

• IUPAC Name: 1-[1-(5-ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C11H15N3O2S/c1-3-8-6-12-10(17-8)7(2)14-5-4-9(15)13-11(14)16/h6-7H,3-5H2,1-2H3,(H,13,15,16)
• InChI Key: DHDSTINLBZGMJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(S1)C(C)N2CCC(=O)NC2=O
• Molecular Formula: C11H15N3O2S
• Molecular Weight: 253.32 g/mol

Description

1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione, also known as ETAD, is a synthetic compound that has been the subject of scientific research due to its potential applications in the field of medicine. ETAD is a diazepine derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The exact mechanism of action of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione is not fully understood, but it is believed to act on the GABAergic system in the brain. 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione has been found to enhance the binding of GABA to its receptors, leading to an increase in the inhibitory neurotransmitter activity in the brain. This results in a reduction in neuronal excitability and anxiolytic and sedative effects.
Biochemical and Physiological Effects:
1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione has been found to exhibit various biochemical and physiological effects, including anticonvulsant, anxiolytic, and sedative properties. It has also been found to reduce oxidative stress and inflammation, making it a potential candidate for the treatment of various diseases associated with these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione in lab experiments is its high potency and selectivity for the GABAergic system. However, one of the limitations of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the research on 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione. One possible direction is the development of novel 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione derivatives with improved solubility and pharmacokinetic properties. Another direction is the investigation of the potential use of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione as a radioprotective agent in cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione and its potential applications in the treatment of various neurological disorders.
In conclusion, 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione is a synthetic compound that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential future directions. Further research is needed to fully understand its potential applications in the field of medicine.

Synthesis Methods

The synthesis of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione involves a multistep process that includes the reaction of 1,3-diketone with thioamide to form a thiazoline intermediate, which is then reacted with ethyl bromide to yield 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione. The synthesis of 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione has been optimized by various researchers to improve the yield and purity of the final product.

Scientific Research Applications

1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anticonvulsant, anxiolytic, and sedative properties, making it a potential candidate for the treatment of various neurological disorders. 1-[1-(5-Ethyl-1,3-thiazol-2-yl)ethyl]-1,3-diazinane-2,4-dione has also been studied for its potential use as a radioprotective agent, as it has been found to reduce the harmful effects of ionizing radiation on the body.